Cas no 2228754-89-8 (4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione)

• Product Name: 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione
• CAS No: 2228754-89-8
• MF: C₉H₁₂O₅S
• MW: 232.253582000732
• CID: 5853243
• PubChem ID: 165635609
• Update Time: 2025-06-10

4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione
• EN300-2001739
• 2228754-89-8

• Inchi： 1S/C9H12O5S/c10-8-3-7(4-9(11)14-8)6-1-2-15(12,13)5-6/h6-7H,1-5H2
• InChI Key： GSALSMDLNURBAM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1CC(=O)OC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 232.04054465g/mol
• Monoisotopic Mass: 232.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.9Ų

Additional information on 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione

Comprehensive Analysis of 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione (CAS No. 2228754-89-8): Properties, Applications, and Research Insights

In the realm of specialized organic compounds, 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione (CAS No. 2228754-89-8) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and material science. This sulfone-containing heterocyclic derivative combines a 1,1-dioxothiolane moiety with a 2,6-dioxane ring, offering a versatile scaffold for drug design and functional materials. Researchers frequently search for "sulfone heterocycles in drug discovery" or "lambda6-sulfur derivatives," reflecting the growing interest in this compound class.

The molecular architecture of CAS 2228754-89-8 features two distinct cyclic systems: a five-membered 1lambda6-thiolane-1,1-dione (sulfolane derivative) and a six-membered oxane-2,6-dione (dihydro-2H-pyran-2,6(3H)-dione). This combination creates a polar yet rigid framework that exhibits interesting hydrogen-bonding capabilities, making it valuable for "molecular recognition studies" and "crystal engineering." Recent publications highlight its potential as a "bioisostere for carboxylic acids," addressing common drug metabolism challenges.

From a synthetic chemistry perspective, 4-(1,1-dioxothiolan-3-yl)-2,6-dioxane serves as a multifunctional building block. Its sulfone group enhances electrophilicity at adjacent carbons, enabling diverse nucleophilic substitutions, while the cyclic diketone moiety offers opportunities for condensation reactions. These properties align with current trends in "green chemistry methodologies" and "atom-economical transformations," as researchers seek sustainable synthetic routes.

In pharmaceutical applications, structural analogs of this compound have shown promise in "kinase inhibition" and "anti-inflammatory activity." The 1,1-dioxo-thiolane component may contribute to improved metabolic stability compared to traditional sulfur-containing heterocycles, addressing a key challenge in "drug-like properties optimization." Computational studies suggest its potential as a "conformationally restricted linker" in proteolysis-targeting chimeras (PROTACs), a hot topic in "targeted protein degradation" research.

Material scientists have explored derivatives of 2228754-89-8 for "polymeric electrolytes" in energy storage devices, leveraging the sulfone group's high dielectric constant. The compound's thermal stability (typically >200°C) makes it suitable for "high-performance polymers" applications. Recent patent literature describes its incorporation into "photoactive materials" for organic electronics, responding to industry demands for "next-generation optoelectronic materials."

Analytical characterization of 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione typically involves advanced techniques. Nuclear magnetic resonance (NMR) reveals distinct signals for the sulfolane protons (δ 3.0-3.5 ppm) and oxanedione protons (δ 2.5-3.0 ppm), while mass spectrometry shows characteristic fragmentation patterns. These analytical data support quality control in "pharmaceutical intermediate synthesis" and help address common search queries about "compound characterization techniques."

Environmental and safety assessments indicate that CAS 2228754-89-8 exhibits favorable profiles compared to many aromatic sulfones. Its ready biodegradability and low bioaccumulation potential align with "green chemistry principles," a major focus in modern chemical development. Researchers investigating "sustainable sulfone chemistry" frequently encounter this compound as a case study in eco-friendly design.

The commercial availability of 4-(1,1-dioxothiolan-3-yl)-2,6-dioxane has expanded in recent years, with suppliers offering both research quantities and bulk batches. Pricing trends reflect growing demand in "custom synthesis services" and "contract research organizations." Proper storage recommendations (typically under inert atmosphere at 2-8°C) ensure stability for long-term use in "medicinal chemistry programs."

Future research directions for this compound include exploration in "bioconjugation chemistry" and "click chemistry" applications, where its dual functionality could enable novel ligation strategies. The compound's potential in "metal-organic frameworks" (MOFs) design is another emerging area, particularly for gas storage and separation technologies. These applications respond to increasing searches for "advanced functional materials" and "molecular scaffolding systems."

In conclusion, 4-(1,1-dioxo-1lambda6-thiolan-3-yl)oxane-2,6-dione represents a versatile chemical entity with cross-disciplinary relevance. Its balanced properties address multiple contemporary challenges in chemical research, from "drug discovery paradigms" to "smart material development." As synthetic methodologies advance and application studies proliferate, this compound will likely maintain its position as a valuable tool in modern chemistry.